Cas no 1706532-61-7 (3-(2-amino-3,3-dimethylbutanamido)methyl-5-methylhexanoic acid)

3-(2-Amino-3,3-dimethylbutanamido)methyl-5-methylhexanoic acid is a specialized amino acid derivative with a branched alkyl structure, offering unique steric and electronic properties. Its molecular design incorporates both hydrophobic and hydrophilic functional groups, making it suitable for applications in peptide synthesis, pharmaceutical intermediates, and biochemical research. The compound's rigid dimethylbutyl moiety enhances conformational stability, while the carboxyl and amino groups provide reactive sites for further functionalization. This structure may contribute to improved metabolic stability and bioavailability in drug development. Its tailored architecture also suggests potential utility in designing enzyme inhibitors or as a building block for novel biomaterials. The compound's purity and defined stereochemistry are critical for reproducible results in research applications.
3-(2-amino-3,3-dimethylbutanamido)methyl-5-methylhexanoic acid structure
1706532-61-7 structure
Product Name:3-(2-amino-3,3-dimethylbutanamido)methyl-5-methylhexanoic acid
CAS No:1706532-61-7
MF:C14H28N2O3
MW:272.383724212646
MDL:MFCD25906909
CID:5241508
PubChem ID:77070903
Update Time:2026-03-08

3-(2-amino-3,3-dimethylbutanamido)methyl-5-methylhexanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-[(2-amino-3,3-dimethylbutanamido)methyl]-5-methylhexanoic acid
    • 3-[(2-amino-3,3-dimethylbutanamido)methyl]-5-methylhexanoicacid
    • Hexanoic acid, 3-[[(2-amino-3,3-dimethyl-1-oxobutyl)amino]methyl]-5-methyl-
    • 3-(2-amino-3,3-dimethylbutanamido)methyl-5-methylhexanoic acid
    • MDL: MFCD25906909
    • Inchi: 1S/C14H28N2O3/c1-9(2)6-10(7-11(17)18)8-16-13(19)12(15)14(3,4)5/h9-10,12H,6-8,15H2,1-5H3,(H,16,19)(H,17,18)
    • InChI Key: OIUMNIIWGQOQAH-UHFFFAOYSA-N
    • SMILES: O=C(C(C(C)(C)C)N)NCC(CC(=O)O)CC(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 8
  • Complexity: 308
  • XLogP3: -0.4
  • Topological Polar Surface Area: 92.4

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Additional information on 3-(2-amino-3,3-dimethylbutanamido)methyl-5-methylhexanoic acid

Compound CAS No: 1706532-61-7 - 3-(2-amino-3,3-dimethylbutanamido)methyl-5-methylhexanoic acid

The compound with CAS No: 1706532-61-7, known as 3-(2-amino-3,3-dimethylbutanamido)methyl-5-methylhexanoic acid, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and biochemistry. This compound is characterized by its unique structure, which includes an amino group, a dimethylbutanamide moiety, and a hexanoic acid backbone. The long-chain carboxylic acid group in its structure suggests potential applications in lipid metabolism studies and drug delivery systems.

Recent studies have highlighted the importance of branched-chain amino acids (BCAAs) in metabolic pathways, particularly in muscle protein synthesis and energy production. The presence of a dimethylbutanamide group in this compound indicates its potential role as a precursor or analog in BCAA metabolism. Researchers have explored the use of such compounds in developing novel therapeutic agents for conditions like muscle wasting and metabolic disorders.

The synthesis of 3-(2-amino-3,3-dimethylbutanamido)methyl-5-methylhexanoic acid involves multi-step organic reactions, including amide bond formation and selective alkylations. The optimization of these reactions has been a focus of recent research to improve yield and purity. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to streamline the production process.

In terms of biological activity, this compound has shown promise in preclinical studies as a modulator of lipid signaling pathways. Its ability to interact with fatty acid-binding proteins suggests potential applications in obesity and diabetes research. Additionally, the compound's structural similarity to natural fatty acids makes it a valuable tool for studying lipid metabolism at the molecular level.

From an analytical perspective, the characterization of this compound has been enhanced by modern spectroscopic techniques such as NMR and mass spectrometry. These methods have provided detailed insights into its molecular structure and stability under various conditions. Such analyses are crucial for ensuring the compound's suitability for biomedical applications.

Looking ahead, the development of derivatives of 3-(2-amino-3,3-dimethylbutanamido)methyl-5-methylhexanoic acid is expected to expand its utility in drug discovery programs. Its unique combination of functional groups offers opportunities for designing molecules with enhanced bioavailability and efficacy. Collaborative efforts between chemists and biologists are essential to unlock the full potential of this compound in therapeutic development.

In conclusion, CAS No: 1706532-61-7 represents a significant advancement in organic chemistry with promising applications across multiple disciplines. Continued research into its synthesis, properties, and biological effects will undoubtedly contribute to groundbreaking discoveries in the field.

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